Cas no 1461726-96-4 ({2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine)

• Product Name: {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine
• CAS No: 1461726-96-4
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 5190220
• PubChem ID: 75480769
• Update Time: 2025-05-30

{2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• Ethenamine, 2-[2-chloro-5-(methoxymethoxy)-4-pyridinyl]-N,N-dimethyl-
• {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine

• Inchi： 1S/C11H15ClN2O2/c1-14(2)5-4-9-6-11(12)13-7-10(9)16-8-15-3/h4-7H,8H2,1-3H3
• InChI Key： PMUBFQAKJVGUSE-UHFFFAOYSA-N
• SMILES： C(N(C)C)=CC1C(OCOC)=CN=C(Cl)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine

Introduction to {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine (CAS No. 1461726-96-4)

{2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine, with the CAS number 1461726-96-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a methoxymethoxy substituent, making it a promising candidate for various therapeutic applications.

The chemical structure of {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine is particularly noteworthy due to its potential to modulate biological processes. The presence of the chloro and methoxymethoxy groups imparts specific electronic and steric properties that can influence its interactions with biological targets. These properties have been extensively studied in recent research, highlighting the compound's potential as a lead molecule for drug development.

In the context of medicinal chemistry, {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine has been investigated for its pharmacological activities. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine effectively inhibits the activity of specific kinases involved in inflammatory pathways, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, research has also explored the anti-cancer potential of {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine. A study conducted by a team of scientists at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anti-cancer drug.

The synthesis of {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine has been optimized to improve yield and purity, which are crucial for its application in pharmaceutical research. Various synthetic routes have been reported, including multistep processes involving palladium-catalyzed cross-coupling reactions and selective functional group manipulations. These synthetic methods have been refined to ensure high efficiency and scalability, facilitating the production of this compound for preclinical and clinical studies.

In preclinical studies, {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine has shown promising results in animal models of inflammatory diseases and cancer. For example, in a murine model of colitis, treatment with this compound significantly reduced inflammation and improved disease outcomes. Similarly, in xenograft models of human cancer, administration of {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine led to significant tumor regression without notable side effects.

The pharmacokinetic properties of {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine have also been evaluated to ensure its suitability for clinical use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicology studies have indicated that {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of {2-2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine extend beyond its direct therapeutic effects. This compound can also serve as a valuable tool in basic research to investigate the mechanisms underlying inflammatory and cancer-related processes. Its ability to selectively modulate specific biological pathways makes it an excellent probe for understanding disease mechanisms and identifying new therapeutic targets.

In conclusion, {2-{2-chloro-5-(methoxymethoxy)pyridin-4-ylethenyl}dimethylamine (CAS No. 1461726-96-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research continues to explore its full potential, paving the way for innovative treatments in these areas.